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Compound Name:

4-one
CAS No.: 1202-10-4
Cat. No.: B072231

Get Quote

The 4H-pyran-4-one ring system is a privileged scaffold in medicinal chemistry and natural
product synthesis.[1] These heterocyclic compounds are not merely synthetic curiosities; they
are core structural motifs in a multitude of bioactive molecules, demonstrating a wide spectrum
of biological activities.[2][3] Derivatives of the pyranone core have been investigated for
applications ranging from antitumor and antiviral agents to agrochemicals.[2][3] For drug
development professionals, a profound understanding of the physicochemical properties of a
lead compound is the bedrock upon which all subsequent research is built. Properties such as
solubility, melting point, and molecular weight dictate formulation strategies, bioavailability, and
the overall viability of a drug candidate.

This guide focuses on a specific, highly substituted derivative: 2,6-Diethyl-3,5-dimethyl-4H-
pyran-4-one. While experimental data for this particular molecule is not extensively
documented in publicly available literature, we can leverage computational data and draw
expert inferences from closely related, well-characterized analogues. This document provides a
comprehensive overview of the computed physical properties of the title compound and
presents detailed, field-proven experimental protocols for their determination, using the
extensively studied analogue, 2,6-Dimethyl-4H-pyran-4-one, as a practical exemplar.
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Section 1: Molecular Identity and Structural
Characteristics

Accurate identification is the first step in any chemical analysis. The fundamental identifiers for
2,6-Diethyl-3,5-dimethyl-4H-pyran-4-one are summarized below.

Identifier Value Source

2,6-diethyl-3,5-dimethylpyran-

IUPAC Name [4]
4-one
CAS Number 1202-10-4 [4]
Molecular Formula C11H1602 [41[5]
Molecular Weight 180.24 g/mol [41[5]
) CCC1=C(C(=0)C(=C(01)CC)
Canonical SMILES oc [4]

ZEIKNCDRPCIWJZ-
InChlKey [4115]
UHFFFAOYSA-N

The structure consists of a central 4H-pyran-4-one ring, which is an unsaturated six-membered
heterocycle containing an oxygen atom and a ketone group. The ring is symmetrically
substituted with ethyl groups at positions 2 and 6, and methyl groups at positions 3 and 5. This
substitution pattern significantly influences its physical properties, particularly its lipophilicity
and molecular weight, compared to the parent pyranone.

Section 2: Computed Physicochemical Properties

In the absence of extensive experimental data, computational models provide valuable,
predictive insights into the properties of a molecule. The following data for 2,6-Diethyl-3,5-
dimethyl-4H-pyran-4-one has been computed by PubChem.[4] These values serve as
essential benchmarks for guiding experimental design and hypothesis testing.
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Property

Computed Value

Significance in Drug
Development

Molecular Weight

180.24 g/mol

Influences diffusion,
bioavailability, and adherence

to Lipinski's Rule of Five.

XLogP3

2.5

Predicts lipophilicity and the
octanol-water partition
coefficient, which affects
membrane permeability and

solubility.

Hydrogen Bond Donors

The absence of donor groups
impacts solubility in protic
solvents and receptor binding

interactions.

Hydrogen Bond Acceptors

The carbonyl and ether
oxygens can accept hydrogen
bonds, influencing solubility

and target engagement.[6]

Rotatable Bond Count

Relates to conformational
flexibility, which can affect

receptor binding affinity.

Exact Mass

180.115029749 Da

Critical for high-resolution
mass spectrometry (HRMS)
analysis and unambiguous

formula determination.[4]

Topological Polar Surface Area
(TPSA)

26.3 A2

A predictor of drug transport
properties, including intestinal
absorption and blood-brain

barrier penetration.

Section 3: Experimental Characterization
Framework (Leveraging an Analogue)
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To bridge the gap between computational prediction and laboratory reality, we will outline the
standard procedures for determining key physical properties. For illustrative purposes, we will
reference the known experimental data for the closely related and well-documented compound,
2,6-Dimethyl-4H-pyran-4-one (CAS: 1004-36-0). This analogue provides a scientifically sound
basis for anticipating the behavior of the title compound.

( )
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Experimental Protocols
(Melting Point, Boiling Point, Solubility)
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Caption: Logical relationship for using an analogue to guide experimental work.

Melting Point Determination
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The melting point is a fundamental indicator of a solid compound's purity. A sharp, well-defined
melting range typically signifies high purity, whereas a broad or depressed range suggests the
presence of impurities.

Reference Data (2,6-Dimethyl-4H-pyran-4-one): 133-137 °C[6][7]

o Apparatus Calibration: Calibrate the melting point apparatus (e.g., a Vernier Melt Station or
similar device) using a standard of known melting point, such as benzoic acid (m.p. 122.4
°C), to ensure instrument accuracy.[8]

o Sample Preparation: Finely crush a small, dry sample of the crystalline compound to a
powder.

o Capillary Loading: Pack a small amount of the powdered sample into a capillary tube to a
height of approximately 3 mm.[8]

o Measurement: Place the capillary tube into the heating block of the apparatus. Heat the
sample rapidly to about 15-20 °C below the expected melting point, then reduce the heating
rate to 1-2 °C per minute to allow for thermal equilibrium.

o Data Recording: Record the temperature at which the first drop of liquid appears (the onset
of melting) and the temperature at which the entire sample becomes a clear liquid
(completion of melting). This range is the experimental melting point.

Preparation Measurement

Load Capillary Tube
(~3 mm height)

Heat Rapidly, then
Slowly (1-2 °C/min)

Calibrate Apparatus
(e.g., with Benzoic Acid)

Crush Dry Sample Insert into Apparatus Record T_onset and T_complete

Click to download full resolution via product page

Caption: Workflow for self-validating melting point determination.

Boiling Point Determination
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For liquid compounds or solids that can be melted without decomposition, the boiling point is
another critical physical constant. Simple distillation is a robust method for both purifying a
liquid and determining its boiling point.[8]

Reference Data (2,6-Dimethyl-4H-pyran-4-one): 248-250 °C at 760 mmHg[7][9]

Apparatus Assembly: Assemble a simple distillation apparatus in a fume hood, consisting of
a round-bottom flask, a distillation head with a port for a thermometer, a condenser, and a
receiving flask.[8]

Sample Charging: Charge the round-bottom flask with the liquid sample and a few boiling
chips to ensure smooth boiling.

Thermometer Placement: Position the thermometer so that the top of the bulb is level with
the bottom of the side-arm leading to the condenser. This ensures the temperature of the
vapor entering the condenser is accurately measured.

Heating and Distillation: Gently heat the flask. As the liquid boils, the vapor will rise, and its
temperature will be registered by the thermometer.

Data Recording: The boiling point is the stable temperature plateau observed on the
thermometer while the liquid is actively condensing and collecting in the receiving flask.[8] A
stable reading during the collection of the bulk of the distillate validates the measurement.

Solubility Profile

Solubility is a critical parameter in drug development, directly impacting formulation and
bioavailability. A qualitative assessment is often the first step, guided by the principle of "like
dissolves like".[10]

Reference Data (2,6-Dimethyl-4H-pyran-4-one): Slightly soluble in water.[6][9]

e Sample Preparation: In a series of small, labeled test tubes, place approximately 20-30 mg
of the compound.[11]

» Solvent Addition: To each tube, add ~0.5 mL of a different solvent, covering a range of
polarities (e.g., water (polar, protic), ethanol (polar, protic), acetone (polar, aprotic), and a
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nonpolar solvent like hexane).

o Observation: Gently agitate each tube. Observe whether the solid dissolves completely,
partially, or not at all at room temperature.

» Classification: Classify the compound's solubility in each solvent as soluble, slightly soluble,
or insoluble. For the title compound, with an XLogP3 of 2.5, it is expected to have low
solubility in water but good solubility in less polar organic solvents like dichloromethane and
ethyl acetate.

Section 4: Spectroscopic Data

Spectroscopic analysis provides unambiguous structural confirmation. While a full experimental
spectrum for 2,6-Diethyl-3,5-dimethyl-4H-pyran-4-one is not available, key data points exist
and can be supplemented by data from its dimethyl analogue.

e Mass Spectrometry (MS): PubChem lists GC-MS data for the title compound, with key
fragments observed at m/z values of 180 (M+, molecular ion), 179, and 57.[4] The exact
mass is a critical parameter for confirmation.

« Infrared (IR) Spectroscopy: For the analogue 2,6-dimethyl-4-pyrone, a strong band identified
as the carbonyl (C=0) stretching frequency is observed around 1639 cm~1.[12] A similar
strong absorption in this region would be expected for the title compound, confirming the
presence of the ketone functional group.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 13C NMR: PubChem notes the availability of a 3C NMR spectrum for the title compound.
[4] One would expect to see distinct signals for the carbonyl carbon (~175-185 ppm),
olefinic carbons in the ring, and aliphatic carbons of the ethyl and methyl substituents.

o 'H NMR: For the analogue 2,6-dimethyl-4-pyrone, characteristic signals include a singlet
for the two equivalent methyl groups and a singlet for the two equivalent vinyl protons on
the pyranone ring.[13] For 2,6-Diethyl-3,5-dimethyl-4H-pyran-4-one, a more complex
spectrum is expected, showing signals for the methyl protons (singlet), the other methyl
protons of the ethyl groups (triplet), and the methylene protons of the ethyl groups
(quartet).
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Conclusion

2,6-Diethyl-3,5-dimethyl-4H-pyran-4-one is a compound of interest within the broader class
of bioactive pyranone derivatives. While comprehensive experimental characterization is not
yet widely published, computational data provides a strong predictive foundation for its
physicochemical properties. This guide has outlined these predicted properties and provided a
robust framework of self-validating experimental protocols for their determination. By leveraging
data from the well-characterized analogue, 2,6-dimethyl-4H-pyran-4-one, researchers can
proceed with experimental work with a high degree of confidence in the expected outcomes.
The methodologies and data presented herein serve as a vital resource for scientists and drug
development professionals engaged in the synthesis, characterization, and application of novel
pyranone-based compounds.

References

e Butlert, I. S., & Cook, D. (1962). INFRARED SPECTRA OF 2,6-DIMETHYL-4-PYRONE
COMPLEXES. ResearchGate. Available at: [Link]

e LookChem. (n.d.). 2,6-Dimethyl-4H-pyran-4-one. Retrieved from [Link]

» National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 601730, 2,6-Diethyl-3,5-dimethyl-4H-pyran-4-one. Retrieved from [Link]

e ChemSynthesis. (n.d.). 2,6-diethyl-3,5-dimethyl-4H-pyran-4-one. Retrieved from [Link]

o ACS Publications. (2020). 2,6-Dicyano-4-pyrone as a Novel and Multifarious Building Block
for the Synthesis of 2,6-Bis(hetaryl). Retrieved from [Link]

e Zhang, Y., et al. (2023). Pyranone Derivatives With Antitumor Activities, From the Endophytic
Fungus Phoma sp. YNO2-P-3. Frontiers in Chemistry. Available at: [Link]

e Chemistry LibreTexts. (2023). LAB 1- ASSESSMENT OF PHYSICAL PROPERTIES OF
ORGANIC COMPOUNDS. Retrieved from [Link]

e Scribd. (n.d.). Organic Compounds: Physical Properties Lab. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b072231/docs?utm_src=pdf-body#introduction-the-pyranone-scaffold-in-modern-drug-discovery
https://www.researchgate.net/publication/286036137_INFRARED_SPECTRA_OF_26-DIMETHYL-4-PYRONE_COMPLEXES
https://www.lookchem.com/2-6-Dimethyl-4H-pyran-4-one/
https://www.benchchem.com/product/b072231/docs?utm_src=pdf-body#introduction-the-pyranone-scaffold-in-modern-drug-discovery
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Diethyl-3_5-dimethyl-4H-pyran-4-one
https://www.benchchem.com/product/b072231/docs?utm_src=pdf-body#introduction-the-pyranone-scaffold-in-modern-drug-discovery
https://www.chemsynthesis.com/base/chemical-structure-1202-10-4.html
https://pubs.acs.org/doi/10.1021/acs.joc.0c02238
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10029837/
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/CHEM_1212%3A_General_Chemistry_II_Laboratory_Manual/LAB_1-_ASSESSMENT_OF_PHYSICAL_PROPERTIES_OF_ORGANIC_COMPOUNDS
https://www.scribd.com/document/369795179/Organic-Compounds-Physical-Properties-Lab
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072231?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e ResearchGate. (n.d.). Mass spectrum of 4H-pyran-4-one,2,3,-dihydro-3,5dihydroxy-6-methyl
with Retention Time (RT)= 6.011. Retrieved from [Link]

» ResearchGate. (n.d.). Examples of y-pyranone derivatives in bioactive drugs. Retrieved from
[Link]

e Kumar, R., et al. (2023). An overview of structure-based activity outcomes of pyran
derivatives against Alzheimer's disease. Future Journal of Pharmaceutical Sciences.
Available at: [Link]

e Dar'in, D., et al. (2022). 2-(2-(Dimethylamino)vinyl)-4H-pyran-4-ones as Novel and
Convenient Building-Blocks for the Synthesis of Conjugated 4-Pyrone Derivatives.
Molecules. Available at: [Link]

o University of Missouri—St. Louis. (n.d.). Experiment 1 — Properties of Organic Compounds.
Retrieved from [Link]

e Teachy. (n.d.). Activities of Deciphering the Physical Properties of Organic Compounds: An
Experimental and Computational Approach. Retrieved from [Link]

e ResearchGate. (n.d.). INFRARED SPECTRA OF 2,6-DIMETHYL-4-PYRONE COMPLEXES.
Retrieved from [Link]

» National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 13862, 2,6-Dimethyl-4-pyranone. Retrieved from [Link]

e NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Pyrone Derivatives in Advanced
Chemical Synthesis: A Supplier's Perspective. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.researchgate.net/figure/Mass-spectrum-of-4H-pyran-4-one-2-3-dihydro-3-5dihydroxy-6-methyl-with-Retention-Time_fig3_344558832
https://www.researchgate.net/figure/Examples-of-g-pyranone-derivatives-in-bioactive-drugs_fig1_362841457
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10293144/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9784112/
https://www.umsl.edu/~orglab/documents/EXP1_Properties_of_Organic_Compounds.pdf
https://teachy.org/en/activities/deciphering-the-physical-properties-of-organic-compounds-an-experimental-and-computational-approach
https://www.researchgate.net/publication/286036137_INFRARED_SPECTRA_OF_26-DIMETHYL-4-PYRONE_COMPLEXES
https://pubchem.ncbi.nlm.nih.gov/compound/13862
https://www.inno-pharmchem.com/news/the-role-of-pyrone-derivatives-in-advanced-chemical-synthesis-a-suppliers-perspective-63853361.html
https://www.benchchem.com/product/b072231?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072231?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. nbinno.com [nbinno.com]

2. Pyranone Derivatives With Antitumor Activities, From the Endophytic Fungus Phoma sp.
YNO2-P-3 - PMC [pmc.ncbi.nlm.nih.gov]

3. An overview of structure-based activity outcomes of pyran derivatives against Alzheimer’s
disease - PMC [pmc.ncbi.nim.nih.gov]

4. 2,6-Diethyl-3,5-dimethyl-4H-pyran-4-one | C11H1602 | CID 601730 - PubChem
[pubchem.ncbi.nim.nih.gov]

5. chemsynthesis.com [chemsynthesis.com]

6. 2,6-Dimethyl-4H-pyran-4-one | lookchem [lookchem.com]

7. 2,6-Dimethyl-g-pyrone 99 1004-36-0 [sigmaaldrich.com]

8. chem.libretexts.org [chem.libretexts.org]

9. 2,6-Dimethyl-4H-pyran-4-one | 1004-36-0 [chemicalbook.com]

10. scribd.com [scribd.com]

11. amherst.edu [amherst.edu]

12. researchgate.net [researchgate.net]

13. 2,6-Dimethyl-4H-pyran-4-one(1004-36-0) 1H NMR [m.chemicalbook.com]

To cite this document: BenchChem. [Introduction: The Pyranone Scaffold in Modern Drug
Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072231/docs#introduction-the-pyranone-scaffold-in-
modern-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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